Cas no 1549699-16-2 (1,1,1-trifluoro-5-isothiocyanatopentane)

• Product Name: 1,1,1-trifluoro-5-isothiocyanatopentane
• CAS No: 1549699-16-2
• MF: C₆H₈F₃NS
• MW: 183.194630622864
• MDL: MFCD24224697
• CID: 4605475
• PubChem ID: 91636104
• Update Time: 2025-06-08

1,1,1-trifluoro-5-isothiocyanatopentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-5-isothiocyanatopentane

• MDL： MFCD24224697
• Inchi： 1S/C6H8F3NS/c7-6(8,9)3-1-2-4-10-5-11/h1-4H2
• InChI Key： CXSRZQIDYUCPTQ-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CCCCN=C=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 1,1,1-trifluoro-5-isothiocyanatopentane

Comprehensive Overview of 1,1,1-trifluoro-5-isothiocyanatopentane (CAS No. 1549699-16-2): Properties, Applications, and Industry Relevance

1,1,1-trifluoro-5-isothiocyanatopentane (CAS No. 1549699-16-2) is a fluorinated organic compound featuring an isothiocyanate functional group. This unique chemical structure combines the reactivity of isothiocyanates with the stability imparted by trifluoromethyl groups, making it valuable in synthetic chemistry, pharmaceuticals, and materials science. Its molecular formula, C₆H₆F₃NS, highlights its potential for applications requiring fluorine-containing building blocks.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-5-isothiocyanatopentane has surged due to their role in drug discovery and agrochemical development. Researchers frequently search for "fluorine in medicinal chemistry" or "isothiocyanate derivatives uses," reflecting industry interest in its bioactivity and metabolic stability. The compound’s CAS number 1549699-16-2 is often queried in patent databases, underscoring its commercial significance.

The synthesis of 1,1,1-trifluoro-5-isothiocyanatopentane typically involves nucleophilic substitution reactions, leveraging precursors such as 5-bromo-1,1,1-trifluoropentane. Its isothiocyanate group enables conjugation with amines or thiols, a feature exploited in bioconjugation and polymer cross-linking. This aligns with trending topics like "click chemistry reagents" and "fluorescent probes," where such compounds serve as versatile intermediates.

From an environmental perspective, the compound’s fluorine atoms raise questions about "sustainable fluorination methods," a hot topic in green chemistry. Innovations in catalytic fluorination and solvent-free synthesis are actively explored to mitigate ecological concerns. Additionally, its stability under physiological conditions makes it a candidate for "targeted drug delivery systems," another high-traffic research area.

In material science, 1,1,1-trifluoro-5-isothiocyanatopentane contributes to the development of high-performance coatings and adhesives, capitalizing on fluorine’s hydrophobic properties. Searches for "fluoropolymers" or "water-resistant materials" often intersect with studies on this compound. Its compatibility with industrial-scale processes further enhances its appeal for manufacturers.

Quality control of CAS No. 1549699-16-2 relies on advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity for sensitive applications. Regulatory compliance, particularly in pharmaceuticals, drives queries about "GMP-grade fluorochemicals," highlighting the need for stringent standards.

In summary, 1,1,1-trifluoro-5-isothiocyanatopentane bridges multiple disciplines, from life sciences to advanced materials. Its CAS registry number 1549699-16-2 serves as a gateway for researchers exploring fluorine chemistry or bioconjugation tools. As industries prioritize sustainability and precision, this compound’s role is poised to expand, aligning with global scientific and technological trends.